Cas no 1779121-89-9 (5-(4-Benzylpiperazin-1-yl)nicotinaldehyde)

• Product Name: 5-(4-Benzylpiperazin-1-yl)nicotinaldehyde
• CAS No: 1779121-89-9
• MF: C₁₇H₁₉N₃O
• MW: 281.352263689041
• CID: 4704699
• Update Time: 2025-10-31

5-(4-Benzylpiperazin-1-yl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(4-benzylpiperazin-1-yl)nicotinaldehyde
• 5-(4-Benzylpiperazin-1-yl)nicotinaldehyde

• Inchi： 1S/C17H19N3O/c21-14-16-10-17(12-18-11-16)20-8-6-19(7-9-20)13-15-4-2-1-3-5-15/h1-5,10-12,14H,6-9,13H2
• InChI Key： KIDUSQRVDPGSGX-UHFFFAOYSA-N
• SMILES： O=CC1=CN=CC(=C1)N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 322
• Topological Polar Surface Area: 36.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 5-(4-Benzylpiperazin-1-yl)nicotinaldehyde

Comprehensive Overview of 5-(4-Benzylpiperazin-1-yl)nicotinaldehyde (CAS No. 1779121-89-9): Properties, Applications, and Research Insights

5-(4-Benzylpiperazin-1-yl)nicotinaldehyde (CAS No. 1779121-89-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This nicotinaldehyde derivative incorporates a benzylpiperazine moiety, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its role in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

The compound's molecular structure, characterized by the presence of a piperazine ring and an aldehyde functional group, offers versatile reactivity for medicinal chemistry applications. Recent studies highlight its utility in constructing heterocyclic scaffolds, which are pivotal in designing kinase inhibitors and GPCR modulators. With the growing demand for small-molecule therapeutics, 5-(4-Benzylpiperazin-1-yl)nicotinaldehyde has emerged as a key building block in high-throughput screening libraries.

In the context of green chemistry trends, synthetic routes for this compound have been optimized to minimize environmental impact. Innovations such as catalyst-free reactions and microwave-assisted synthesis are being explored to improve yield and purity. These advancements align with the pharmaceutical industry's focus on sustainable manufacturing and atom economy, addressing common search queries like "eco-friendly synthesis of nicotinaldehyde derivatives."

Analytical characterization of CAS No. 1779121-89-9 typically involves HPLC, NMR spectroscopy, and mass spectrometry to ensure batch-to-batch consistency. Its physicochemical properties, including solubility in organic solvents like DMSO and methanol, make it suitable for diverse experimental conditions. Researchers frequently search for "handling precautions for aldehyde-containing compounds," emphasizing the need for inert atmosphere storage to prevent oxidation.

The compound's relevance extends to computational chemistry, where its molecular docking potential is investigated for drug-receptor interactions. Virtual screening studies utilize its pharmacophore model to predict activity against neurodegenerative disease targets, a trending topic in AI-driven drug design. This intersection of wet-lab and in silico research reflects the compound's adaptability to modern biotechnology workflows.

Quality control protocols for 5-(4-Benzylpiperazin-1-yl)nicotinaldehyde adhere to ICH guidelines, with stringent limits on residual solvents and heavy metals. Suppliers often provide certificates of analysis (CoA) detailing chromatographic purity (>98%), responding to the pharmaceutical industry's emphasis on QC/QA compliance. Such documentation addresses frequently searched terms like "specification standards for pharmaceutical intermediates."

Emerging applications include its use in fluorescence probes development, leveraging the aldehyde group's reactivity with amines to create Schiff base sensors. This aligns with the rising interest in diagnostic imaging agents, particularly for cellular tracking studies. The compound's structure-activity relationship (SAR) data is also being curated in cheminformatics databases to support machine learning applications in chemistry.

Future research directions may explore its metabolic stability profiles and potential as a precursor for PET tracers, given the increasing focus on theranostic compounds. As patent landscapes evolve, CAS 1779121-89-9 continues to feature in intellectual property filings related to neurological disorder treatments, underscoring its commercial and scientific value in contemporary biopharmaceutical innovation.